Cas no 71243-12-4 (Ethanone, 1-(2,4-dihydroxy-3-iodophenyl)-)

• Product Name: Ethanone, 1-(2,4-dihydroxy-3-iodophenyl)-
• CAS No: 71243-12-4
• MF: C₈H₇IO₃
• MW: 278.043854951859
• CID: 1749043
• PubChem ID: 13275507
• Update Time: 2025-04-21

Ethanone, 1-(2,4-dihydroxy-3-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,4-dihydroxy-3-iodophenyl)-
• 1-(2,4-dihydroxy-3-iodophenyl)ethan-1-one
• 4-acetyl-3-hydroxy-2-iodo-phenol
• JHTYTCIQMRHXMP-UHFFFAOYSA-N
• 71243-12-4
• DB-110797
• SCHEMBL481238
• 1-(2,4-dihydroxy-3-iodo-phenyl)-ethanone

• Inchi： 1S/C8H7IO3/c1-4(10)5-2-3-6(11)7(9)8(5)12/h2-3,11-12H,1H3
• InChI Key： JHTYTCIQMRHXMP-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(C)=O)=C1O)O

Computed Properties

• Exact Mass: 277.94351
• Monoisotopic Mass: 277.94399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones